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Compound of Interest

Compound Name: Bis-PEG21-NHS ester

Cat. No.: B6352240 Get Quote

For researchers, scientists, and drug development professionals, Bis-PEG21-NHS ester has

emerged as a critical tool in the field of bioconjugation. This homobifunctional crosslinker,

characterized by a long polyethylene glycol (PEG) spacer, offers enhanced solubility and

flexibility in linking amine-containing biomolecules. This guide provides a comprehensive

overview of its chemical properties, experimental protocols, and key applications.

Bis-PEG21-NHS ester is a valuable reagent for creating stable amide bonds between

molecules with primary amines. Its extended PEG21 spacer arm not only improves the water

solubility of the resulting conjugates but also provides steric accessibility, making it particularly

effective for crosslinking large biomolecules such as proteins and antibodies.[1][2] This reagent

is widely employed in protein crosslinking for structural studies, the development of antibody-

drug conjugates (ADCs), and the synthesis of proteolysis-targeting chimeras (PROTACs).[3][4]

[5]

Core Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Bis-PEG21-NHS ester is
essential for its effective application in research. The following tables summarize key

quantitative data for this crosslinker.
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Identifier Value Reference

Chemical Formula C54H96N2O29

Molecular Weight 1237.34 g/mol

CAS Number 2221948-98-5, 1008402-79-6

Purity ≥95%

Physical Property Description Reference

Appearance
Viscous pale liquid or low

melting point solid

Solubility

Soluble in organic solvents

such as Dimethyl Sulfoxide

(DMSO), Dimethylformamide

(DMF), Methylene Chloride,

and Acetonitrile.

Storage

Store at -20°C with desiccant.

The reagent is moisture-

sensitive.

Reactivity and Stability
The utility of Bis-PEG21-NHS ester is dictated by the reactivity of its N-hydroxysuccinimide

(NHS) ester groups towards primary amines and its stability in aqueous solutions.
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Parameter Condition Value Reference

Optimal Reaction pH
For reaction with

primary amines
7.0 - 8.5

Hydrolysis Half-life of

NHS Esters (General)
pH 7.4, 25°C

Gradual reaction,

steady state by 2

hours

Hydrolysis Half-life of

NHS Esters (General)
pH 8.0, 25°C

Half-life of various

PEG-NHS esters

ranges from ~10 to 34

minutes

Hydrolysis Half-life of

NHS Esters (General)
pH 9.0, 25°C

Rapid reaction, steady

state within 10

minutes; half-life

below 9 minutes

Experimental Protocols
Detailed methodologies are crucial for the successful application of Bis-PEG21-NHS ester.
Below are protocols for common experimental procedures.

General Protein Crosslinking
This protocol outlines a general procedure for crosslinking proteins using Bis-PEG21-NHS
ester.

Materials:

Bis-PEG21-NHS ester

Protein of interest

Amine-free buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.2-8.0)

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)
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Quenching buffer (e.g., 1M Tris-HCl, pH 7.5 or glycine solution)

Desalting column or dialysis equipment

Procedure:

Protein Preparation: Dissolve the protein of interest in the amine-free buffer to a final

concentration of 1-10 mg/mL.

Crosslinker Preparation: Immediately before use, prepare a 10 mM stock solution of Bis-
PEG21-NHS ester in anhydrous DMSO or DMF. To do this, dissolve approximately 5 mg of

the ester in 1 mL of the solvent. It is crucial to allow the reagent vial to equilibrate to room

temperature before opening to prevent moisture condensation.

Reaction: Add a 10- to 50-fold molar excess of the Bis-PEG21-NHS ester stock solution to

the protein solution. The final concentration of the organic solvent should not exceed 10% of

the total reaction volume.

Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2

hours on ice.

Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 20-

50 mM. Incubate for 15 minutes at room temperature.

Purification: Remove excess crosslinker and byproducts by using a desalting column or

through dialysis against an appropriate buffer.
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Protein of Interest (POI)
Ligand with Amine

Step 1: React one NHS ester
with an amine on one ligand

E3 Ligase Ligand
with Amine

Step 2: React remaining NHS ester
with the amine on the second ligand

Bis-PEG21-NHS Ester

Purified Intermediate:
Ligand-Linker-NHS

Final PROTAC Molecule:
POI Ligand - Linker - E3 Ligand

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to Bis-PEG21-NHS Ester
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6352240#chemical-properties-of-bis-peg21-nhs-
ester-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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